![molecular formula C21H24N4O B5615116 4-(1-methyl-1H-imidazol-2-yl)-1-[4-(1H-pyrrol-1-ylmethyl)benzoyl]piperidine](/img/structure/B5615116.png)
4-(1-methyl-1H-imidazol-2-yl)-1-[4-(1H-pyrrol-1-ylmethyl)benzoyl]piperidine
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Overview
Description
4-(1-Methyl-1H-imidazol-2-yl)-1-[4-(1H-pyrrol-1-ylmethyl)benzoyl]piperidine is a compound of interest due to its structural complexity and potential chemical properties. It contains several functional groups, including imidazole, pyrrole, and piperidine, which may contribute to a wide range of chemical behaviors and reactivities. This compound is part of a broader class of chemicals that have been explored for their potential in various applications, including medicinal chemistry and material science.
Synthesis Analysis
The synthesis of related compounds involves the reaction of certain precursors in the presence of piperidine, highlighting the role of piperidine as a catalyst or reagent in facilitating these chemical transformations. For example, benzo[4,5]imidazo[1,2-a]pyridine derivatives have been synthesized from 2-(1H-benzo[d]imidazol-2-yl)acetonitrile and various derivatives in the presence of piperidine, indicating the utility of piperidine in promoting specific synthetic pathways (Goli-Garmroodi et al., 2015).
Molecular Structure Analysis
The molecular structure of related compounds has been characterized through various techniques, revealing the orientation of different groups and the overall molecular conformation. For instance, the structure of 1-[(3RS,4RS)-1-Benzyl-4-methylpiperidin-3-yl]-1,6-dihydroimidazo[4,5-d]pyrrolo[2,3-b]pyridine hemihydrate has been described, showcasing the specific orientation of benzyl residues and the chair conformation of the piperidine ring, contributing to the understanding of molecular interactions and stability (Pfaffenrot et al., 2012).
properties
IUPAC Name |
[4-(1-methylimidazol-2-yl)piperidin-1-yl]-[4-(pyrrol-1-ylmethyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O/c1-23-15-10-22-20(23)18-8-13-25(14-9-18)21(26)19-6-4-17(5-7-19)16-24-11-2-3-12-24/h2-7,10-12,15,18H,8-9,13-14,16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRNLZLRQJCKESC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C2CCN(CC2)C(=O)C3=CC=C(C=C3)CN4C=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(1-methyl-1H-imidazol-2-yl)-1-[4-(1H-pyrrol-1-ylmethyl)benzoyl]piperidine |
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